Cas no 1261908-03-5 (3-(3-Methylsulfonylphenyl)isonicotinic acid)

3-(3-Methylsulfonylphenyl)isonicotinic acid is a high-purity organic compound featuring a methylsulfonylphenyl group attached to an isonicotinic acid scaffold. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The methylsulfonyl moiety enhances electrophilicity, facilitating further functionalization, while the isonicotinic acid core offers coordination potential for metal-catalyzed reactions. Its well-defined aromatic system ensures stability under diverse reaction conditions. The compound is characterized by consistent batch-to-batch purity (>98% by HPLC) and low residual solvent content, meeting stringent industry standards. Suitable for cross-coupling reactions and heterocycle derivatization, it serves as a versatile building block in medicinal chemistry research and specialty chemical development.

3-(3-Methylsulfonylphenyl)isonicotinic acid structure

1261908-03-5 structure

Product Name:3-(3-Methylsulfonylphenyl)isonicotinic acid

CAS No:1261908-03-5

MF:C₁₃H₁₁NO₄S

MW:277.295742273331

MDL:MFCD18318291

CID:2762702

PubChem ID:53224209

Update Time:2025-10-29

3-(3-Methylsulfonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-Methylsulfonylphenyl)Isonicotinic acid, 95%
- 3-(3-METHYLSULFONYLPHENYL)ISONICOTINIC ACID
- DTXSID30688173
- MFCD18318291
- 1261908-03-5
- 3-[3-(Methanesulfonyl)phenyl]pyridine-4-carboxylic acid
- 3-(3-Methylsulfonylphenyl)isonicotinic acid
- MDL： MFCD18318291
- Inchi： 1S/C13H11NO4S/c1-19(17,18)10-4-2-3-9(7-10)12-8-14-6-5-11(12)13(15)16/h2-8H,1H3,(H,15,16)
- InChI Key： NWQQGXVSRGONMX-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC=C(C2C=NC=CC=2C(=O)O)C=1)(=O)=O

Computed Properties

Exact Mass: 277.041
Monoisotopic Mass: 277.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.7A^2
XLogP3: 1.2

3-(3-Methylsulfonylphenyl)isonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB325103-5 g	3-(3-Methylsulfonylphenyl)Isonicotinic acid, 95%; .	1261908-03-5	95%	5 g	€1,159.00	2023-07-19
abcr	AB325103-5g	3-(3-Methylsulfonylphenyl)Isonicotinic acid, 95%; .	1261908-03-5	95%	5g	€1159.00	2025-02-17